Cas no 147770-96-5 ((2R)-1-(3-ethylphenyl)propan-2-ol)

• Product Name: (2R)-1-(3-ethylphenyl)propan-2-ol
• CAS No: 147770-96-5
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6089039
• PubChem ID: 10464665
• Update Time: 2025-10-05

(2R)-1-(3-ethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-ethylphenyl)propan-2-ol
• EN300-1836130
• 147770-96-5

• Inchi： 1S/C11H16O/c1-3-10-5-4-6-11(8-10)7-9(2)12/h4-6,8-9,12H,3,7H2,1-2H3/t9-/m1/s1
• InChI Key： CEQZACOJFRFICU-SECBINFHSA-N
• SMILES： O[C@H](C)CC1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(3-ethylphenyl)propan-2-ol

(2R)-1-(3-Ethylphenyl)Propan-2-Ol: Structure, Properties, and Applications

1-(3-Ethylphenyl)propan-2-ol, also known by its CAS number 147770-96-5, is a chiral organic compound with the molecular formula C₁₁H₁₈O. This compound belongs to the class of secondary alcohols and is characterized by its unique stereochemistry at the second carbon atom of the propane chain, which is designated as the (R) configuration in this case.

The structure of 1-(3-ethylphenyl)propan-2-ol consists of a phenyl ring substituted with an ethyl group at the third position, connected via a methylene (-CH₂-) group to a hydroxyl-bearing carbon atom that is part of a propane chain. This arrangement imparts distinct physical and chemical properties to the compound, making it suitable for various applications in organic synthesis and related fields.

Recent studies have highlighted the importance of chiral compounds like 1-(3-ethylphenyl)propan-2-ol in asymmetric synthesis, where their stereochemistry plays a crucial role in determining the outcome of chemical reactions. Researchers have explored the use of this compound as a building block in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals.

The physical properties of 1-(3-ethylphenyl)propan-2-ol include a melting point of approximately -60°C and a boiling point around 180°C under standard conditions. Its solubility in water is moderate, while it is highly soluble in organic solvents such as ethanol, ether, and chloroform. These properties make it an ideal candidate for use in organic reactions that require precise control over solubility and reactivity.

In terms of chemical reactivity, 1-(3-ethylphenyl)propan-2-ol exhibits typical behavior associated with secondary alcohols. It can undergo oxidation to form ketones or participate in nucleophilic substitution reactions under appropriate conditions. The presence of the phenyl group also introduces aromaticity into the molecule, which can influence its reactivity and stability.

The synthesis of 1-(3-ethylphenyl)propan-2-ol can be achieved through various methods, including nucleophilic aromatic substitution and reduction of corresponding ketones or aldehydes. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective methods for preparing this compound, which are particularly valuable for applications requiring high optical purity.

1-(3-Ethylphenyl)propan-2-ol finds applications in diverse fields such as pharmaceuticals, agrochemicals, and fine chemicals. Its chiral center makes it particularly useful in asymmetric catalysis and enantioselective synthesis, where controlling stereochemistry is critical for achieving desired product profiles.

In conclusion, 1-(3-Ethylphenyl)Propan-2-Ol (CAS No: 147770-96) is a versatile chiral compound with significant potential in modern organic chemistry due to its unique structure and reactivity. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance in both academic and industrial settings.